![molecular formula C13H22Cl3N3O B2807780 4-Methyl-6-piperazin-1-yl-2,3-dihydro-1,4-benzoxazine;trihydrochloride CAS No. 2503204-77-9](/img/structure/B2807780.png)
4-Methyl-6-piperazin-1-yl-2,3-dihydro-1,4-benzoxazine;trihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Methyl-6-piperazin-1-yl-2,3-dihydro-1,4-benzoxazine;trihydrochloride is a useful research compound. Its molecular formula is C13H22Cl3N3O and its molecular weight is 342.69. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activities
The compound has been studied as part of efforts to synthesize new antimicrobial agents. For instance, Bektaş et al. (2007) synthesized derivatives of 1,2,4-triazole and benzoxazole, including compounds related to the specified chemical structure, exhibiting moderate to good antimicrobial activities against various microorganisms. The study underscores the compound's potential as a scaffold for developing new antimicrobial agents (Bektaş et al., 2007).
Luminescent Properties and Photo-Induced Electron Transfer
Gan et al. (2003) explored the luminescent properties and photo-induced electron transfer (PET) of naphthalimide derivatives with piperazine substituents, similar in structure to the compound . Their findings highlight the potential of such compounds in the development of new photoluminescent materials and probes for biochemical applications (Gan et al., 2003).
Synthesis and Applications in Drug Development
Ramesh et al. (2006) described an improved synthesis method for a closely related compound, highlighting its importance as an intermediate in the production of anti-hypertensive drugs. This research showcases the compound's role in synthesizing therapeutics, emphasizing its utility in pharmaceutical manufacturing (Ramesh et al., 2006).
Antitubercular Activity and Docking Study
Naidu et al. (2016) synthesized and evaluated a series of derivatives for their in vitro anti-tubercular activity. This study provides insights into the compound's potential use in developing treatments for tuberculosis, demonstrating its importance in medicinal chemistry research (Naidu et al., 2016).
Molecular Interaction Studies
Research on molecular interactions of similar compounds with receptors offers valuable insights into the design of receptor antagonists or agonists, contributing to the development of drugs targeting specific receptors (Shim et al., 2002).
Properties
IUPAC Name |
4-methyl-6-piperazin-1-yl-2,3-dihydro-1,4-benzoxazine;trihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O.3ClH/c1-15-8-9-17-13-3-2-11(10-12(13)15)16-6-4-14-5-7-16;;;/h2-3,10,14H,4-9H2,1H3;3*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGZWTKMVUBHMPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCOC2=C1C=C(C=C2)N3CCNCC3.Cl.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22Cl3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.